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Chemical Profile: RUSKI-201 Dihydrochloride

The table below summarizes the key information for this compound gathered from chemical vendors:

Property Details

Catalog Names RUSKI-201 dihydrochloride; RUSKI-201; RUSKI 201 [1] [2] [3]

Field of
Application

Potent and specific Hedgehog acyltransferase (HHAT) inhibitor; used as a chemical
probe to study HHAT function [1] [2] [3].

Reported Purity >98% (HPLC) [4]

Molecular
Formula

C₂₀H₂₉Cl₂N₃OS [2] [3]

Molecular
Weight

430.43 g/mol [1] [2] [3]

CAS Numbers 2320262-09-5 (commonly cited) [2] [3]; 1458031-48-5 (Parent CAS) [1]

Storage & Handling Recommendations
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The following storage guidelines are consistently recommended by multiple suppliers to maintain the

compound's integrity. Note that these are general vendor guidelines, not specific stability study results.

Solid Powder: Store at -20°C. One vendor specifies this is for a 3-year period [3], while others note
storage for 12 months [1] [4].

Stock Solution in DMSO:
Short-term: 4°C for 2 weeks [2] or 6 months [4] (reports vary).

Long-term: -80°C for 6 months to 1 year [2] [3] [4].

Suggested Experimental Approach for Stability
Assessment

Since specific degradation data for RUSKI-201 dihydrochloride is unavailable, you can proactively

determine its stability profile in your specific experimental conditions. The workflow below outlines a

general approach, adapted from a published degradation study on another drug [5]:
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Start: Assess RUSKI-201 Stability

Prepare stock solution

Aliquot into samples

Apply stress conditions

Acidic Hydrolysis
(e.g., 0.1M HCl, 40°C)

Basic Hydrolysis
(e.g., 0.1M NaOH, 40°C)

Oxidative Stress
(e.g., 3% H₂O₂, room temp)

Photolytic Stress
(e.g., light, 300-800 nm)

Thermal Stress
(e.g., solid, 105°C)

Analyze samples via
Liquid Chromatography-Mass Spectrometry (LC-MS)

Identify degradation products
and establish degradation pathways

Establish validated
stability-indicating method

Click to download full resolution via product page

Key Analysis Techniques:

Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS): This is the core

technique for separating degradation products from the parent compound and identifying their
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structures [5]. You would compare the fragmentation patterns (MS2, MS3) of any degradation

products to that of the intact RUSKI-201.
In-silico Toxicological Assessment: Software like Toxtree can provide a preliminary assessment of

the mutagenic potential of any identified degradation products, which is crucial for evaluating their
safety risk [5].

Frequently Asked Questions

Q1: What is the most critical parameter for storing RUSKI-201 dihydrochloride? A: Temperature

control is likely the most critical factor. The consistent recommendation to store the powder at -20°C

suggests the compound is susceptible to thermal degradation. Protecting the solid and stock solutions from

light is also a standard, prudent practice.

Q2: Are there any known degradation products of RUSKI-201? A: The available scientific and vendor

literature does not list any specific degradation products for RUSKI-201 dihydrochloride. This information

gap underscores the value of conducting your own forced degradation studies as outlined above.

Q3: How can I confirm the purity of my compound during an experiment? A: The most reliable method

is to use a stability-indicating analytical method, such as HPLC or LC-MS. These techniques can separate

and quantify the intact RUSKI-201 from any potential degradation impurities that may form [5] [6].

Key Recommendations for Researchers

Adhere to Storage Guidelines: Strictly follow the recommended storage conditions of -20°C for

powder and -80°C for DMSO stock solutions.
Conduct Proactive Testing: Perform forced degradation studies to understand how the compound

behaves under various stress conditions relevant to your lab environment.
Establish In-house Controls: Develop and validate an LC-MS method to monitor the compound's

purity over time in your specific experimental setups.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b542076#ruski-201-

dihydrochloride-degradation-prevention]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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